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Compound of Interest

Compound Name: Butylate

Cat. No.: B1668116 Get Quote

Essential Safety Protocols for Handling Butylate
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount to ensure personal safety and the integrity of experimental outcomes.

This guide provides essential, immediate safety and logistical information for handling

Butylate, a thiocarbamate herbicide. Adherence to these procedural steps is critical for

minimizing exposure risks and ensuring proper disposal.

Personal Protective Equipment (PPE)
The primary routes of exposure to Butylate are through skin contact and inhalation.[1]

Therefore, the use of appropriate personal protective equipment is mandatory.

Eye and Face Protection: Wear chemical safety goggles or a face shield. Standard safety

glasses do not provide adequate protection from splashes.

Skin Protection:

Gloves: Wear chemical-resistant gloves. Butyl rubber gloves are highly recommended for

handling hazardous chemicals.[2][3] Nitrile gloves can also be used as a precautionary

measure.[4] Always inspect gloves for tears or holes before use.

Protective Clothing: A standard laboratory coat or long-sleeved clothing is required to

prevent skin contact.[5] For tasks with a higher risk of splashes, such as transferring large
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quantities, a chemical-resistant apron should be worn.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhaling vapors or mists. If ventilation is inadequate or if aerosols are

generated, a NIOSH-approved respirator is necessary.

Butylate Properties
Summarized below are the key physical and chemical properties of Butylate. This data is

essential for understanding its behavior and for safe handling and storage.

Property Value

Chemical Formula C11H23NOS

Molar Mass 217.37 g/mol

Appearance Clear to amber liquid

Odor Aromatic

Boiling Point 137.5-138 °C at 21 mm Hg

Flash Point 116 °C (240 °F) - closed cup

Density 0.9402 g/cm³ at 25 °C

Solubility in Water 45-46 mg/L at 22-25 °C

Vapor Pressure 0.0013 mmHg

Operational Plan: Safe Handling Protocol
Follow this step-by-step guide for the safe handling of Butylate in a laboratory setting.

Step 1: Preparation

Read the Safety Data Sheet (SDS) for Butylate thoroughly before beginning any work.

Ensure a chemical fume hood is operational and available.

Assemble all necessary materials and equipment.
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Put on all required PPE as detailed above (gloves, goggles, lab coat).

Step 2: Handling and Use

Conduct all work involving Butylate inside a certified chemical fume hood to minimize

inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Use compatible equipment and containers. Butylate is known to be hydrolyzed by strong

acids and bases.

Keep containers tightly closed when not in use.

Keep away from sources of ignition such as heat, sparks, or open flames.

Step 3: Post-Handling Cleanup

Thoroughly clean the work area after use.

Wash hands and any exposed skin with soap and water immediately after handling the

chemical, even if gloves were worn.

Remove PPE carefully to avoid contaminating yourself. Remove gloves last, turning them

inside out as you remove them.

Contaminated clothing should be removed immediately and washed separately from other

laundry.

Emergency Procedures: Spills and Exposure
In the event of accidental exposure or a spill, immediate action is critical.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Spills:

Evacuate the area and remove all sources of ignition.

Ventilate the area.

Contain the spill using an absorbent, non-combustible material such as sand or earth.

Collect the absorbed material into a suitable container for disposal. Do not let the product

enter drains.

Disposal Plan
Proper disposal of Butylate and associated waste is crucial to prevent environmental

contamination.

Unused Product: Offer surplus and non-recyclable Butylate to a licensed disposal company.

Do not pour down the drain.

Contaminated Materials: Any materials used to clean up spills (e.g., absorbents) and

contaminated PPE should be placed in a sealed, labeled container. Dispose of this waste

through a licensed hazardous waste disposal service.

Empty Containers: Contaminated packaging should be disposed of in the same manner as

the unused product. Alternatively, triple-rinse the container, collecting the rinsate for proper

disposal, before discarding the container. Never reuse empty pesticide containers for any

other purpose.
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Start: Handling Butylate

Step 1: Preparation
- Review SDS

- Don PPE (Gloves, Goggles, Lab Coat)
- Prepare Fume Hood

Step 2: Handling
- Work in Fume Hood

- Avoid Contact
- Keep Containers Closed

Step 3: Post-Handling Cleanup
- Clean Work Area

- Wash Hands
- Doff PPE Correctly

Emergency: Spill or Exposure
- Evacuate & Ventilate
- Administer First Aid

- Contain & Clean Spill

If Spill Occurs

Step 4: Waste Disposal
- Segregate Waste

- Use Licensed Disposal Service
- Triple-Rinse Containers

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Butylate, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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